Rhamnolipids
Rhamnolipids are biosurfactants produced by certain strains of bacteria, primarily Pseudomonas species. These amphiphilic compounds possess both hydrophilic and lipophilic properties, making them highly effective in reducing the surface tension between water and organic solvents. Rhamnolipids have gained significant attention due to their biodegradability, non-toxicity, and broad spectrum of applications, including enhanced oil recovery, cosmetics, pharmaceuticals, and environmental remediation. Their unique structure allows for excellent emulsification properties, which are beneficial in various industries such as cleaning agents, agriculture, and food processing. Additionally, rhamnolipids can be tailored to specific requirements by adjusting their chemical composition through genetic engineering, making them a versatile choice for sustainable industrial applications.

Structure | Chemical Name | CAS | MF |
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R 90 (Rhamnolipids) | 869062-42-0 | Y42 |
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Decanoic acid,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-,1-(carboxymethyl)octyl ester | 37134-61-5 | C26H48O9 |
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